Cas no 2172437-01-1 (2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid)

• Product Name: 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid
• CAS No: 2172437-01-1
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6080045
• PubChem ID: 165540749
• Update Time: 2025-10-21

2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid
• EN300-1500554
• 2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)butanamido]acetic acid
• 2172437-01-1

• Inchi： 1S/C26H30N2O6/c1-26(17-10-11-17,14-23(30)28(12-13-29)15-24(31)32)27-25(33)34-16-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22,29H,10-16H2,1H3,(H,27,33)(H,31,32)
• InChI Key： QBCACVLWVDUXPI-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)(CC(N(CC(=O)O)CCO)=O)C1CC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Additional information on 2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid

Compound CAS No. 2172437-01-1: 2-3-Cyclopropyl-3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic Acid

The compound with CAS No. 2172437-01-1, named 2-3-cyclopropyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound combines several functional groups, including a cyclopropyl ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an N-(2-hydroxyethyl) substituent, making it a versatile building block for advanced chemical synthesis.

The cyclopropyl group in the molecule is known for its unique strain energy and reactivity, which can be exploited in various synthetic transformations. Recent studies have highlighted the importance of strained rings like cyclopropane in drug design, where they can enhance the pharmacokinetic properties of molecules. The presence of the Fmoc group adds another layer of functionality, as it is a well-known protecting group in peptide synthesis. Its ability to stabilize reactive intermediates makes it invaluable in the construction of complex biomolecules.

The N-(2-hydroxyethyl) substituent introduces hydrophilic properties to the molecule, which can influence its solubility and bioavailability. This feature is particularly advantageous in medicinal chemistry, where balancing hydrophilicity and lipophilicity is crucial for designing effective drug candidates. Recent advancements in click chemistry and modular synthesis have further underscored the utility of such multifunctional compounds in creating libraries of potential therapeutic agents.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions. The incorporation of the cyclopropyl group typically requires specialized cyclopropanation techniques, such as Simmons-Smith reaction or transition-metal-catalyzed methods. The installation of the Fmoc group involves nucleophilic substitution or coupling reactions, depending on the starting materials used. The final step involves introducing the N-(2-hydroxyethyl) group, which can be achieved through alkylation or reductive amination.

Recent research has also explored the application of this compound in bioconjugation chemistry. The combination of its functional groups allows for selective modification of biomolecules such as proteins and nucleic acids. For instance, the Fmoc group can serve as a temporary protective moiety during peptide synthesis, while the hydroxyl group from the N-(2-hydroxyethyl) substituent can participate in click reactions or other bioorthogonal transformations.

In terms of biological activity, preliminary studies suggest that this compound may exhibit interesting properties in cell signaling pathways. The cyclopropyl ring's reactivity could potentially modulate enzyme activity, while the hydrophilic nature imparted by the N-(2-hydroxyethyl) group may enhance cellular uptake. However, further investigations are required to fully elucidate its pharmacological profile.

From an environmental standpoint, understanding the degradation pathways of such compounds is essential for assessing their ecological impact. Recent advancements in green chemistry have emphasized the importance of designing molecules with sustainable synthesis routes and biodegradable profiles. The use of renewable feedstocks and catalytic processes could significantly reduce the environmental footprint associated with manufacturing this compound.

In conclusion, CAS No. 2172437-01-1 represents a sophisticated organic molecule with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in chemical synthesis and drug discovery. As research continues to uncover new synthetic methodologies and biological applications, this compound will undoubtedly play a pivotal role in advancing modern chemical science.